Cas no 482308-12-3 (4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one)

• Product name: 4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one
• CAS No: 482308-12-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 833383
• PubChem ID: 23105370

4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one
• 3-Morpholinone, 4-(4-amino-2,6- dimethylphenyl)-
• 3-Morpholinone,4-(4-amino-2,6-dimethylphenyl)
• 4-(4-amino-2,6-dimethylphenyl)-3-morpholinone
• 3-Morpholinone,4-(4-amino-2,6-dimethylphenyl)-
• 3-Morpholinone, 4-(4-amino-2,6-dimethylphenyl)-
• 482308-12-3
• SCHEMBL78092

• Inchi： InChI=1S/C12H16N2O2/c1-8-5-10(13)6-9(2)12(8)14-3-4-16-7-11(14)15/h5-6H,3-4,7,13H2,1-2H3
• InChI Key： KPPNUQUMJMBCKB-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC(=C1)N)C)N2CCOCC2=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 522.9°C at 760 mmHg
• Flash Point: 270°C
• Refractive Index: 1.589
• PSA: 55.56000
• LogP: 1.89500

4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one Security Information

4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one

Recent Advances in the Study of 4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one (CAS: 482308-12-3)

4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one (CAS: 482308-12-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of kinase inhibition and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, pharmacological properties, and therapeutic potential.

Recent investigations into the compound's structure-activity relationship (SAR) have revealed its high affinity for specific kinase targets, making it a promising candidate for the treatment of various cancers. In vitro studies have demonstrated its efficacy in inhibiting tumor cell proliferation, with particular emphasis on its role in modulating signaling pathways such as PI3K/AKT and MAPK. These findings suggest that 4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one could serve as a scaffold for the development of novel kinase inhibitors.

In addition to its anticancer properties, the compound has shown potential as an anti-inflammatory agent. Studies have indicated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage models. This dual functionality—targeting both proliferative and inflammatory pathways—positions the compound as a versatile tool for therapeutic intervention in complex diseases like rheumatoid arthritis and certain malignancies.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its metabolites and assess its safety profile. Preliminary data suggest favorable pharmacokinetic properties, with minimal off-target effects, supporting its progression to preclinical trials.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Researchers are currently exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-Amino-2,6-dimethylphenyl)morpholin-3-one (CAS: 482308-12-3) represents a compelling area of research in chemical biology. Its multifaceted pharmacological effects and robust molecular interactions underscore its potential as a lead compound for future drug development. Continued investigation into its mechanisms and optimization of its properties will be critical for realizing its full therapeutic potential.